N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide

• IUPAC Name: 3,5-dimethyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• InChI: InChI=1S/C22H26N2O2/c1-14(2)22(26)24-9-5-6-17-13-19(7-8-20(17)24)23-21(25)18-11-15(3)10-16(4)12-18/h7-8,10-14H,5-6,9H2,1-4H3,(H,23,25)
• InChI Key: AONPQXIHCLYLAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C(C)C)C
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-3,5-dimethylbenzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as IBTQ and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

• Formation of Tetracyclic Derivatives : A study explored the chemical behavior of related compounds, leading to the formation of a tetracyclic derivative through a domino rearrangement sequence, which is crucial for understanding the compound's chemical properties and potential for generating new chemical entities (Roydhouse & Walton, 2007).

Biological Activities and Potential Therapeutic Uses

• Anticonvulsant Properties : Research on tetrahydroisoquinoline derivatives has identified compounds with significant anticonvulsant activity, indicating potential therapeutic applications for neurological disorders (Gitto et al., 2006).
• Cancer Research : The use of a cellular proliferation marker, closely related to the compound , in PET imaging for evaluating tumor proliferation demonstrates its relevance in cancer diagnosis and treatment planning (Dehdashti et al., 2013).

Drug Discovery and Development

• HDAC Inhibitors for Cancer Therapy : The development of tetrahydroquinoline derivatives as potent histone deacetylase (HDAC) inhibitors for treating prostate cancer cells shows the compound's potential as a lead in drug discovery (Liu et al., 2015).
• Analgesic and Anti-Inflammatory Effects : Studies on tetrahydroisoquinoline derivatives have demonstrated pronounced analgesic and anti-inflammatory activities, suggesting their utility in developing new pain management therapies (Rakhmanova et al., 2022).